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Compound of Interest

Compound Name: Cinnamtannin D2

Cat. No.: B12089259

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cinnamtannin D2 is a complex proanthocyanidin, a class of polyphenolic compounds found in
various plants, including species of Cinnamomum and Vaccinium vitis-idaea (lingonberry).[1][2]
As a member of the tannin family, it possesses a intricate molecular architecture that
contributes to its significant biological activities. This technical guide provides an in-depth
overview of the physicochemical properties of Cinnamtannin D2, alongside relevant
experimental methodologies and a discussion of its potential biological significance. This
document is intended to serve as a valuable resource for researchers and professionals
engaged in natural product chemistry, pharmacology, and drug development.

Physicochemical Properties

Cinnamtannin D2 is characterized by a high molecular weight and a complex polyphenolic
structure. These features dictate its solubility, reactivity, and interaction with biological systems.
The key physicochemical properties are summarized in the tables below.

Table 1: General and Chemical Properties of
Cinnamtannin D2
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Property Value Source
CAS Number 97233-47-1 [3]
Appearance Powder [3]
Molecular Formula C60H48024 [11[3114]

IUPAC Name

(1R,5R,6R,7S,13R,21R)-5,13-
bis(3,4-dihydroxyphenyl)-16-
[(2R,3R,4R)-2-(3,4-
dihydroxyphenyl)-3,5,7-
trihydroxy-3,4-dihydro-2H-1-
benzopyran-4-yl]-7-[(2R,3S)-2-
(3,4-dihydroxyphenyl)-3,5,7-
trihydroxy-3,4-dihydro-2H-1-
benzopyran-8-yl]-4,12,14-

trioxapentacyclo[11.7.1.02,11,03,

8.0%°,2%Thenicosa-
2,8,10,15,17,19-hexaene-
6,9,17,19,21-pentol

[1]14]

SMILES

C1C(C(OC2=C1C(=CC(=C2C
3C(C(OC4=C3C(=CC5=C4C6
C(C(O5)
(OC7=C(C(=CC(=C67)0)0)C8
C(C(OC9=CC(=CC(=C89)0)O
)C1=CC(=C(C=C1)0)0)0)C1=
CC(=C(C=C1)0)0)0)0)C1=C
C(=C(C=C1)0)0)0)0)0)C1=C
C(=C(C=C1)0)0)0

[3]

InChl Key

QRQAODSINXAOBF-
BITWWPEZSA-N

[1]3]

Table 2: Computed Physicochemical Data for

Cinnamtannin D2
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Property

Value

Source

Average Molecular Weight

1153.01 g/mol

[1]

Monoisotopic Molecular
Weight

1152.253552464 Da

[1]14]

Water Solubility

0.41 g/L

[1]

logP

4.18 (ALOGPS), 6.23

[1]

(ChemAXxon)
pKa (Strongest Acidic) 8.6 [1]
pKa (Strongest Basic) -5.2 [1]
Polar Surface Area 430.52 A2 [1]
Rotatable Bond Count 6 [1]
Hydrogen Bond Donor Count 19 [1]
Hydrogen Bond Acceptor ” o

Count

Note: Melting point and boiling point data for Cinnamtannin D2 are not readily available in the

surveyed literature.

Solubility Profile

Cinnamtannin D2 is reported to be soluble in a range of organic solvents, including:

Chloroform

Dichloromethane

Ethyl Acetate

Dimethyl Sulfoxide (DMSO)

Acetone[3]
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Experimental Protocols

General Protocol for Isolation and Purification of
Proanthocyanidins

While a specific, detailed protocol for the isolation of Cinnamtannin D2 was not found in the
initial search, a general methodology for the extraction and fractionation of proanthocyanidins
from plant material, such as cinnamon bark, can be outlined. This protocol is based on
common techniques used for separating polyphenolic compounds.

1. Extraction:

Air-dried and powdered plant material (e.g., twigs of Cinnamomum osmophloeum) is
extracted with an organic solvent, typically an aqueous solution of acetone or methanol, at
room temperature.

The crude extract is filtered and concentrated under reduced pressure to remove the organic
solvent.

The resulting aqueous suspension is then partitioned sequentially with solvents of increasing
polarity, such as n-hexane, ethyl acetate, and n-butanol, to separate compounds based on
their polarity.

. Chromatographic Fractionation:

The n-butanol soluble fraction, which is typically rich in proanthocyanidins, is subjected to
column chromatography.[5]

Sephadex LH-20 gel chromatography is a common method for the separation of
proanthocyanidins.[5]

The column is eluted with a gradient of solvents, for example, a mixture of methanol and
water, to yield several subfractions.

. Further Purification and Identification:

The fractions containing the target compounds are further purified using techniques such as
reversed-phase high-performance liquid chromatography (RP-HPLC).

The structure and purity of the isolated compounds are confirmed by spectroscopic methods,
including:

Mass Spectrometry (MS): To determine the molecular weight.
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e Nuclear Magnetic Resonance (NMR) Spectroscopy (*H and *3C): To elucidate the chemical
structure.[3]

Click to download full resolution via product page

PlantMaterial [label="Powdered Plant Material"]; Extraction
[Llabel="Extraction\n(e.g., Aqueous Acetone)"]; Filtration
[Label="Filtration & Concentration"]; Partitioning [label="Solvent-
Solvent Partitioning\n(n-Hexane, Ethyl Acetate, n-Butanol)"]; nButanol
[Label="n-Butanol Fraction"]; Sephadex [label="Sephadex LH-20
Chromatography"]; Fractions [label="Collection of Fractions"]; RPHPLC
[label="RP-HPLC Purification"]; PureCompound [label="Isolated
Cinnamtannin D2"]; Analysis [label="Structural Analysis\n(MS, NMR)"];

PlantMaterial -> Extraction; Extraction -> Filtration; Filtration ->
Partitioning; Partitioning -> nButanol; nButanol -> Sephadex; Sephadex
-> Fractions; Fractions -> RPHPLC; RPHPLC -> PureCompound;
PureCompound -> Analysis; }

Caption: General workflow for the isolation of Cinnamtannin D2.

Biological Activities and Signaling Pathways

Proanthocyanidins, including those found in cinnamon, are known to possess a range of
biological activities, such as antioxidant and antihyperglycemic effects.[5] Cinnamtannin B-1, a
related compound, has been shown to modulate processes like cytosolic free Ca2+*
concentration, reactive oxygen species (ROS) generation, and platelet aggregation.[6] While
specific signaling pathways for Cinnamtannin D2 are not extensively detailed in the available
literature, a generalized pathway for antioxidant activity is presented below.

Potential Antioxidant Signaling Pathway

As an antioxidant, Cinnamtannin D2 may exert its effects by scavenging free radicals and
upregulating endogenous antioxidant defense mechanisms. This can involve the activation of
transcription factors like Nrf2 (Nuclear factor erythroid 2-related factor 2), which plays a crucial
role in the cellular response to oxidative stress.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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